Cas no 51209-83-7 (1H-Indole-3-ethanamine, 1-(2-phenylethyl)-)

• Product Name: 1H-Indole-3-ethanamine, 1-(2-phenylethyl)-
• CAS No: 51209-83-7
• MF: C₁₈H₂₀N₂
• MW: 264.364804267883
• CID: 4012913
• PubChem ID: 3028919
• Update Time: 2025-04-22

1H-Indole-3-ethanamine, 1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine, 1-(2-phenylethyl)-
• 1-(2-Phenylethyl)-1H-indole-3-ethanamine
• AKOS012457567
• DTXSID301275306
• 51209-83-7

• Inchi： 1S/C18H20N2/c19-12-10-16-14-20(18-9-5-4-8-17(16)18)13-11-15-6-2-1-3-7-15/h1-9,14H,10-13,19H2
• InChI Key： BHZXHGQMURJLEX-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)C2=C(C=CC=C2)C(CCN)=C1

Computed Properties

• Exact Mass: 264.162648646Da
• Monoisotopic Mass: 264.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 31Ų